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Compound of Interest

Compound Name: Butanal, 2-mercapto-

Cat. No.: B15471605

Disclaimer: The specific chemical "Butanal, 2-mercapto-" is not a standard catalogued
substance with readily available safety data. The information provided herein is a conservative
guide based on the known hazards of its constituent components: Butanal and 2-
Mercaptoethanol. It is imperative to treat the combined substance with the utmost caution,
adhering to the most stringent safety protocols applicable to both individual chemicals. This
guide is intended for researchers, scientists, and drug development professionals and should
be supplemented by a thorough internal risk assessment before any handling.

Section 1: Safety and Hazard Information for
Constituent Components

A detailed understanding of the hazards associated with Butanal and 2-Mercaptoethanol is
fundamental to ensuring laboratory safety. The following sections provide summarized
guantitative data and essential safety protocols for each chemical.

Butanal

Butanal is a flammable liquid with a pungent odor.[1] It is irritating to the eyes, skin, and
respiratory tract.[2][3]

Quantitative Data for Butanal

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b15471605?utm_src=pdf-interest
https://www.benchchem.com/product/b15471605?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Butanal
https://www.echemi.com/sds/butyraldehyde-pid_Seven3855.html
https://www.solubilityofthings.com/butanal
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15471605?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Property Value Source(s)
Flash Point -12 °C (10.4 °F) [1114]
Autoignition Temperature 230 °C (446 °F) [1]

Explosive Limits

Lower: 1.7% Upper: 11.1%

[4]

6-7 (in a 71 g/L solution at

H 4
P 20°C) ]
Boiling Point 75 °C (167 °F) [4]
Melting Point -96 °C (-140.8 °F) [4]

2-Mercaptoethanol (BME)

2-Mercaptoethanol (BME) is a combustible liquid that is toxic if swallowed or inhaled and can

be fatal if absorbed through the skin.[5] It has an extremely unpleasant odor.[5]

Quantitative Data for 2-Mercaptoethanol

Property

Value

Source(s)

Flash Point

73 °C (163.4 °F)

[6]

Autoignition Temperature

295 °C (563 °F)

[6]

Explosive Limits

Lower: 2.3% Upper: 18%

[6]

pH 5.2 (in a 0.1M solution) [6]
Boiling Point 157 -158 °C (314.6 - 316.4 °F)  [6]
Melting Point -100 °C (-148 °F) [6]
Oral LD50 (Rat) 244 mgl/kg [7]
Dermal LD50 (Rabbit) 150 pL/kg [7]

Section 2: Operational and Disposal Plans
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The following procedural guidance is based on a conservative approach, combining the safety

requirements for both Butanal and 2-Mercaptoethanol.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against exposure.

PPE Category

Specification

Rationale

Hand Protection

Double-gloving with chemical-
resistant gloves (e.g., nitrile) is

recommended.[5]

Protects against skin
absorption, which is a
significant risk with BME.[5]

Eye Protection

ANSI-approved safety goggles

or a face shield.[8]

Guards against splashes that
can cause serious eye

damage.[9]

Skin and Body Protection

A fully buttoned, chemical-

resistant lab coat.[8]

Prevents contact with skin and

personal clothing.

Respiratory Protection

All work must be conducted in

a certified chemical fume hood.

[5]i8]

Mitigates the risk of inhaling

toxic and irritating vapors.[2][5]

Handling and Storage Protocol

Receiving and Storage:

e Upon receipt, inspect the container for any signs of damage or leaks.

e Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.[2]

o Keep the container tightly closed and consider storing it in a secondary container to minimize

odor.[5][8]

o Store away from incompatible materials such as oxidizing agents, acids, and bases.[6][10]

Handling:
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All handling of "Butanal, 2-mercapto-" must be performed within a properly functioning
chemical fume hood.[5][8]

Use the smallest practical quantities for the experiment.[8][10]
Ground all equipment to prevent static discharge.[2]
Avoid creating aerosols.

Wash hands thoroughly after handling, even if gloves were worn.[11]

Disposal Plan

All waste containing "Butanal, 2-mercapto-" must be treated as hazardous waste.

Waste Collection: Collect all liquid and solid waste (including contaminated gloves and
wipes) in a designated, properly labeled, and sealed hazardous waste container.[5][3]

Segregation: Do not mix this waste with other waste streams.[5]

Storage: Store the waste container in a designated, well-ventilated area, away from
incompatible materials.[8]

Disposal: Arrange for disposal through your institution's environmental health and safety
(EHS) office.[5][10] Do not dispose of this chemical down the drain.[5]

Section 3: Emergency Procedures

Immediate and appropriate action is critical in the event of an emergency.

Spill Response

o Small Spill (inside a fume hood):
o Alert colleagues in the immediate area.

o Use a chemical spill kit with an absorbent material (e.g., vermiculite or sand) to contain the
spill.[2]
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o Collect the absorbed material into a hazardous waste container.

o Clean the spill area with a suitable decontaminating agent.

o Dispose of all contaminated materials as hazardous waste.[5]

o Large Spill (or any spill outside a fume hood):

o Evacuate the laboratory immediately and alert others.[8]

o Close the laboratory doors to contain the vapors.

o Notify your institution's EHS or emergency response team immediately.[5][8]

o Do not attempt to clean up a large spill without appropriate training and equipment.

Exposure Response

Exposure Route

Immediate Action

Inhalation

Move the affected person to fresh air

immediately. Seek medical attention.[5]

Skin Contact

Immediately flush the affected area with copious
amounts of water for at least 15 minutes.
Remove contaminated clothing. Seek immediate

medical attention.[5][9]

Eye Contact

Immediately flush eyes with an eyewash station
for at least 15 minutes, holding the eyelids open.

Seek immediate medical attention.[5][9]

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water. Seek immediate medical attention.[6]

Section 4: Workflow and Logic Diagrams

The following diagrams illustrate the safe handling workflow and the logical steps for

emergency response.
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Caption: Safe Handling Workflow for "Butanal, 2-mercapto-".
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Caption: Emergency Response Logic for "Butanal, 2-mercapto-".

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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